Cas no 500011-97-2 (1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-)
500011-97-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
CAS No:500011-97-2
MF:C11H7ClF3N3O3
MW:321.639791727066
CID:1544454
PubChem ID:21113385
Update Time:2025-04-21
1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
- SCHEMBL1762495
- 1-(3-chloro-2-pyridinyl)-3(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
- 1-(3-Chloro-2pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
- 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoro ethoxy)-1H-pyrazole-5-carboxylic acid
- 1-(3-Chloropyridin-2-yl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
- 2-(3-chloropyridin-2-yl)-5-(2,2,2-trifluoroethoxy)pyrazole-3-carboxylic acid
- SPDRQZVZBWNQDX-UHFFFAOYSA-N
- 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole 5-carboxylic acid
- 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
- CS-0069510
- 2-(3-chloro-pyridin-2-yl)-5-(2,2,2-trifluoro-ethoxy)-2H-pyrazole-3-carboxylic acid
- 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole- 5-carboxylic acid
- 500011-97-2
-
- Inchi: 1S/C11H7ClF3N3O3/c12-6-2-1-3-16-9(6)18-7(10(19)20)4-8(17-18)21-5-11(13,14)15/h1-4H,5H2,(H,19,20)
- InChI Key: SPDRQZVZBWNQDX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN=C1N1C(C(=O)O)=CC(=N1)OCC(F)(F)F
Computed Properties
- Exact Mass: 321.01291
- Monoisotopic Mass: 321.0128033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 77.2Ų
Experimental Properties
- PSA: 77.24
1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
500011-97-2 (1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-) Related Products
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